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Compound of Interest

Compound Name: Ethyl 2-(3-ethoxyoxan-4-yl)acetate

Cat. No.: B2513416

CAS Number: 2104546-46-3

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-(3-ethoxyoxan-4-
yl)acetate. Due to the limited publicly available data for this specific compound, this document
leverages information on the closely related analog, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate
(CAS: 103260-44-2), to provide representative data and experimental context. The guide
includes physicochemical properties, a detailed experimental protocol for a representative
synthesis, and a conceptual workflow diagram. This document aims to serve as a valuable
resource for researchers and professionals in the fields of medicinal chemistry and drug
development.

Introduction

Ethyl 2-(3-ethoxyoxan-4-yl)acetate is a substituted tetrahydropyran derivative. The
tetrahydropyran (oxan) ring system is a common scaffold in a variety of biologically active
molecules and natural products.[1] The presence of both an ether and an ester functional group
suggests potential applications as a synthetic intermediate in the development of more
complex molecules. Compounds containing the tetrahydropyran motif have been explored for a
range of biological activities, including as anti-inflammatory, antiviral, and anticancer agents.[2]

[3]
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Due to the scarcity of specific data for Ethyl 2-(3-ethoxyoxan-4-yl)acetate, this guide will
focus on providing detailed information for the structurally similar and well-documented
compound, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate, as a representative analog.

Physicochemical Properties

Quantitative data for Ethyl 2-(3-ethoxyoxan-4-yl)acetate is not readily available. The following
table summarizes the known physicochemical properties of the analogous compound, Ethyl 2-
(tetrahydro-2H-pyran-4-yl)acetate.

Property Value Reference

CAS Number 103260-44-2 --INVALID-LINK--
Molecular Formula CoH1603 --INVALID-LINK--
Molecular Weight 172.22 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Boiling Point 73-75 °C at 0.2 mmHg --INVALID-LINK--
Density 1.0268 g/cm3 (at 13.4 °C) --INVALID-LINK--
Refractive Index 1.4572 (at 13.4 °C) --INVALID-LINK--
Storage Temperature Room Temperature, Inert --INVALID-LINK--

atmosphere

Experimental Protocols

The following is a representative experimental protocol for the synthesis of the analogous
compound, Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate, from Ethyl (tetrahydro-4H-pyran-4-
ylidene)acetate. This method illustrates a common synthetic route for this class of compounds.

Reaction: Hydrogenation of Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate.
Materials:

o Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate (16.0 g, 94 mmol)
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» Palladium on carbon (Pd/C)

e Ammonium formate (NHsCOOH)
e Solvent (e.g., Ethanol)
Procedure:

e To a solution of Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate (16.0 g, 94 mmol) in a suitable
solvent such as ethanol, add palladium on carbon (catalytic amount).

e Add ammonium formate in portions to the reaction mixture.

e Heat the reaction mixture to 80 °C and monitor the progress of the reaction by thin-layer
chromatography (TLC).

e Upon completion of the reaction, cool the mixture to room temperature and filter through a
pad of celite to remove the catalyst.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by vacuum distillation to yield Ethyl 2-(tetrahydro-2H-pyran-4-
yl)acetate as a colorless oil.

Expected Yield: Quantitative (approximately 16.3 g).

Characterization: The product can be characterized by mass spectrometry (MS) and nuclear
magnetic resonance (NMR) spectroscopy.

e MS (m/z): 173.2 [M+H]*

» 1H NMR: Spectroscopic data can be found on public databases for CAS 103260-44-2.[4]

Mandatory Visualizations
Conceptual Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a
substituted ethyl tetrahydropyranyl-acetate, based on the representative protocol described
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above.

Conceptual Synthetic Workflow

Starting Material
(e.g., Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate)

. Add catalyst and reagent

Catalyst & Reagent Addition
(e.g., Pd/C, NHACOOH)

p. Heat to initiate reaction

Reaction

(e.g., Hydrogenation at 80°C)

3. Cool and filter

Workup
(Filtration)

4. Concentrate and distill

Purification
(Vacuum Distillation)

b. Isolate pure product

Final Product

(Ethyl 2-(tetrahydro-2H-pyran-4-yl)acetate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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